Cas no 22421-71-2 (Calcium diheptanoate)

Calcium diheptanoate structure
Calcium diheptanoate structure
Product name:Calcium diheptanoate
CAS No:22421-71-2
MF:2[C7H13O2-].Ca+2
MW:298.43184
CID:288335
PubChem ID:19818722

Calcium diheptanoate Chemical and Physical Properties

Names and Identifiers

    • Calcium diheptanoate
    • CALCIUM HEPTOATE
    • calcium,heptanoate
    • calcium;heptanoate
    • SCHEMBL588180
    • 22421-71-2
    • NS00083984
    • DTXSID70945090
    • EINECS 244-987-8
    • Inchi: InChI=1S/2C7H14O2.Ca/c2*1-2-3-4-5-6-7(8)9;/h2*2-6H2,1H3,(H,8,9);/q;;+2/p-2
    • InChI Key: BURFOJRYLQGPSB-UHFFFAOYSA-L
    • SMILES: C([O-])(=O)CCCCCC.C([O-])(=O)CCCCCC.[Ca+2]

Computed Properties

  • Exact Mass: 298.14578
  • Monoisotopic Mass: 298.1457002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 73.5
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 80.26

Calcium diheptanoate Related Literature

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